Cas no 76506-35-9 ((E)-ethyl 3-(benzyliMino)butanoate)
76506-35-9 structure
Product Name:(E)-ethyl 3-(benzyliMino)butanoate
CAS No:76506-35-9
MF:C13H17NO2
MW:219.279583692551
CID:3029889
PubChem ID:7067185
Update Time:2025-04-21
(E)-ethyl 3-(benzyliMino)butanoate Chemical and Physical Properties
Names and Identifiers
-
- (E)-ethyl 3-(benzyliMino)butanoate
- DTXSID60427719
- ethyl 3-benzyliminobutanoate
- 76506-35-9
- SCHEMBL23328031
- SCHEMBL9194684
- ETHYL 3-(BENZYLIMINO)BUTANOATE
-
- Inchi: 1S/C13H17NO2/c1-3-16-13(15)9-11(2)14-10-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3/b14-11+
- InChI Key: MAINUTYGYVAGIJ-SDNWHVSQSA-N
- SMILES: O(CC)C(C/C(/C)=N/CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 219.125928785Da
- Monoisotopic Mass: 219.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7Ų
(E)-ethyl 3-(benzyliMino)butanoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
76506-35-9 ((E)-ethyl 3-(benzyliMino)butanoate) Related Products
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